Cas no 1597938-68-5 (N-(1-cyano-1-methylethyl)pyrimidine-5-carboxamide)

• Product Name: N-(1-cyano-1-methylethyl)pyrimidine-5-carboxamide
• CAS No: 1597938-68-5
• MF: C₉H₁₀N₄O
• MW: 190.201900959015
• CID: 5456572
• PubChem ID: 104626682
• Update Time: 2025-07-19

N-(1-cyano-1-methylethyl)pyrimidine-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1597938-68-5
• EN300-2715518
• N-(1-cyano-1-methylethyl)pyrimidine-5-carboxamide
• Z1679985536
• N-(2-Cyanopropan-2-yl)pyrimidine-5-carboxamide
• N-(1-Cyano-1-methylethyl)-5-pyrimidinecarboxamide

• Inchi： 1S/C9H10N4O/c1-9(2,5-10)13-8(14)7-3-11-6-12-4-7/h3-4,6H,1-2H3,(H,13,14)
• InChI Key： QQLGKUVPXHCWKI-UHFFFAOYSA-N
• SMILES： C1=NC=C(C(NC(C#N)(C)C)=O)C=N1

Computed Properties

• Exact Mass: 190.08546096g/mol
• Monoisotopic Mass: 190.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 78.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives

Additional information on N-(1-cyano-1-methylethyl)pyrimidine-5-carboxamide

N-(1-Cyano-1-Methylethyl)Pyrimidine-5-Carboxamide (CAS No. 1597938-68-5): An Emerging Compound in Medicinal Chemistry

N-(1-Cyano-1-methylethyl)pyrimidine-5-carboxamide (CAS No. 1597938-68-5) is a promising compound in the field of medicinal chemistry, particularly in the development of novel therapeutic agents. This compound, characterized by its unique structural features, has garnered significant attention due to its potential biological activities and pharmacological properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and potential applications of N-(1-cyano-1-methylethyl)pyrimidine-5-carboxamide.

Chemical Structure and Synthesis

The chemical structure of N-(1-cyano-1-methylethyl)pyrimidine-5-carboxamide is defined by its pyrimidine core and the presence of a cyano and methyl group on the ethyl side chain. The pyrimidine ring is a fundamental building block in many biologically active molecules, contributing to the compound's potential therapeutic properties. The cyano group, known for its strong electron-withdrawing effect, can influence the compound's reactivity and stability.

The synthesis of N-(1-cyano-1-methylethyl)pyrimidine-5-carboxamide typically involves a multi-step process. One common approach is to start with a suitable pyrimidine derivative and functionalize it through reactions such as nucleophilic substitution or coupling reactions. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for further research and development.

Biological Activities

N-(1-Cyano-1-methylethyl)pyrimidine-5-carboxamide has been studied for its various biological activities, including anti-inflammatory, anti-cancer, and anti-viral properties. One of the key areas of interest is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases.

In the context of cancer research, N-(1-cyano-1-methylethyl)pyrimidine-5-carboxamide has demonstrated promising anti-proliferative effects on various cancer cell lines. Mechanistic studies have revealed that it can induce cell cycle arrest and apoptosis by modulating key signaling pathways such as p53 and PI3K/Akt. These findings highlight its potential as a lead compound for developing novel anti-cancer drugs.

Additionally, recent studies have explored the anti-viral properties of N-(1-cyano-1-methylethyl)pyrimidine-5-carboxamide. Preliminary data suggest that it can inhibit the replication of certain viruses, including influenza and herpes simplex virus (HSV). Further research is needed to elucidate the specific mechanisms by which this compound exerts its anti-viral effects.

Clinical Potential and Future Directions

The clinical potential of N-(1-cyano-1-methylethyl)pyrimidine-5-carboxamide is an exciting area of ongoing research. Preclinical studies have provided promising results, but more extensive clinical trials are necessary to evaluate its safety and efficacy in humans. The compound's unique structure and diverse biological activities make it an attractive candidate for further development.

One potential application is in the treatment of inflammatory diseases such as rheumatoid arthritis and Crohn's disease. The ability to inhibit pro-inflammatory cytokines could offer a new therapeutic approach for managing these conditions. Similarly, its anti-cancer properties make it a valuable lead compound for developing targeted therapies against various types of cancer.

In conclusion, N-(1-cyano-1-methylethyl)pyrimidine-5-carboxamide (CAS No. 1597938-68-5) is a promising compound with significant potential in medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. As more studies are conducted, we can expect to gain a deeper understanding of its mechanisms of action and clinical applications.